2-[3-(4-chlorophenyl)-4-oxo(3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio)]-N-(3-methylphenyl)acetamide

• Molecular Formula: C24H20ClN3O2S2
• Molecular Weight: 482.0 g/mol
• IUPAC Name: 2-[[11-(4-chlorophenyl)-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H20ClN3O2S2/c1-14-4-2-5-16(12-14)26-20(29)13-31-24-27-22-21(18-6-3-7-19(18)32-22)23(30)28(24)17-10-8-15(25)9-11-17/h2,4-5,8-12H,3,6-7,13H2,1H3,(H,26,29)
• InChI Key: LKKSVJJEGPYXFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)Cl

Description

“2-[3-(4-chlorophenyl)-4-oxo(3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio)]-N-(3-methylphenyl)acetamide” is a complex organic compound that features a variety of functional groups, including a chlorophenyl group, a pyrimidinone ring, and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including the formation of the pyrimidinone and thiophene rings, followed by the introduction of the chlorophenyl and methylphenyl groups. Typical reaction conditions might include:

Cyclization reactions: to form the pyrimidinone and thiophene rings.

Substitution reactions: to introduce the chlorophenyl and methylphenyl groups.

Oxidation and reduction reactions: to achieve the desired oxidation states of the functional groups.

Industrial Production Methods

Industrial production of such a complex compound would require optimization of the synthetic route to maximize yield and purity. This might involve:

Catalysis: to improve reaction efficiency.

Purification techniques: such as recrystallization or chromatography.

Scale-up processes: to transition from laboratory-scale synthesis to industrial-scale production.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the pyrimidinone ring can be reduced to form alcohols.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Amines, thiols, and other nucleophilic species.

Major Products

Sulfoxides and sulfones: from oxidation reactions.

Alcohols: from reduction reactions.

Substituted derivatives: from nucleophilic substitution reactions.

Scientific Research Applications

Chemistry

This compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials with unique properties.

Biology

In biological research, this compound might be investigated for its potential as a pharmaceutical agent, particularly if it exhibits bioactivity against certain targets.

Medicine

If bioactive, this compound could be explored for its therapeutic potential in treating diseases, particularly those involving the targets it interacts with.

Industry

In industrial applications, this compound could be used in the development of new materials, such as polymers or coatings, due to its unique structural features.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its molecular targets. Potential mechanisms might include:

Inhibition of enzymes: If the compound binds to an enzyme’s active site, it could inhibit its activity.

Receptor binding: If the compound interacts with a receptor, it could modulate its signaling pathways.

Interaction with DNA or RNA: If the compound binds to nucleic acids, it could affect gene expression.

Comparison with Similar Compounds

Similar Compounds

• 2-[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[2,1-d]pyrimidin-2-ylthio]acetamide
• N-(3-methylphenyl)-2-[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[2,1-d]pyrimidin-2-ylthio]acetamide

Uniqueness

This compound is unique due to the combination of its functional groups and ring structures, which confer specific chemical and physical properties that might not be present in similar compounds. This uniqueness could translate to distinct bioactivity or material properties.